Cas no 1029800-04-1 ((4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 1029800-04-1
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 5654937
• PubChem ID: 165889757
• Update Time: 2025-06-07

(4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1029800-04-1
• (4R)-3-[(benzyloxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
• EN300-27731764
• (4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C13H15NO4S/c1-9-14(11(8-19-9)12(15)16)13(17)18-7-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,15,16)/t9?,11-/m0/s1
• InChI Key： NJLIQMUVEKOOMG-UMJHXOGRSA-N
• SMILES： S1C[C@@H](C(=O)O)N(C(=O)OCC2C=CC=CC=2)C1C

Computed Properties

• Exact Mass: 281.07217913g/mol
• Monoisotopic Mass: 281.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.1Ų

Additional information on (4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid

Introduction to (4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 1029800-04-1)

(4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid, with the CAS number 1029800-04-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazolidine class, which is known for its diverse biological activities and potential applications in drug design. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacologically active agents.

Thebenzyloxycarbonyl group attached to the thiazolidine ring enhances the stability and reactivity of the molecule, making it particularly useful in peptide coupling reactions and as a protecting group in organic synthesis. Themethylsubstituent at the 2-position further influences the electronic properties of the molecule, potentially affecting its binding affinity and metabolic stability. These structural attributes have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in thiazolidine derivatives due to theirbiological activityandpharmacological potential. Research has demonstrated that compounds containing the thiazolidine scaffold exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The(4R)-configurationof this particular compound is especially noteworthy, as stereochemistry plays a crucial role in determining the efficacy and selectivity of pharmacological agents.

The synthesis of (4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Theprotecting group strategyutilized in its synthesis ensures that reactive functional groups are selectively modified without unintended side reactions. This level of synthetic precision is essential for producing high-purity compounds suitable for further pharmaceutical applications.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. Thethiazolidine ringprovides a stable scaffold that can be modified to create molecules with enhanced pharmacokinetic properties.

The pharmaceutical industry has increasingly recognized the importance ofknoledge-based drug design, where computational methods are used to predict the structure-activity relationships of potential drug candidates. (4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid serves as an excellent example of how structural modifications can be rationally applied to optimize drug-like properties. Its incorporation into virtual screening campaigns has led to the identification of novel lead compounds with promising therapeutic profiles.

In addition to its role in peptide mimetic design, this compound has shown promise in the development ofantimicrobial agents. The thiazolidine scaffold is known to interact with bacterial enzymes and cellular membranes, disrupting essential biological processes. Recent studies have highlighted its potential as a component in combination therapies aimed at overcoming antibiotic resistance. The(4R)-configuration, in particular, appears to enhance binding affinity to target proteins, making it an attractive candidate for further optimization.

The chemical synthesis of (4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid also involves considerations of green chemistry principles. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic methods have been explored to improve reaction efficiency and reduce reliance on hazardous reagents. These advancements align with broader industry trends toward more sustainable pharmaceutical manufacturing processes.

The analytical characterization of this compound is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its structure and purity. These analytical methods provide valuable insights into its molecular properties and help ensure that it meets the stringent requirements for pharmaceutical use.

The growing body of research on thiazolidine derivatives underscores their significance in medicinal chemistry. (4R)-3-(benzyloxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid exemplifies how structural innovation can lead to compounds with enhanced therapeutic potential. As research continues to uncover new applications for this class of molecules, it is likely that additional derivatives will be developed and tested for their pharmacological efficacy.